Cas no 213478-56-9 (Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester)

Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester structure
213478-56-9 structure
Product Name:Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester
CAS No:213478-56-9
Molecular Formula:C7H10O3
Molecular Weight:142.1525
CID:242694
PubChem ID:13028439

Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester Properties

Names and Identifiers

    • Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester
    • Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester (9CI)
    • SB22513
    • 213478-56-9
    • ethyl 2-oxocyclobutane-1-carboxylate
    • SY254426
    • Ethyl 2-oxocyclobutanecarboxylate
    • MFCD08703348
    • Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester
    • Ethyl2-oxocyclobutanecarboxylate
    • CS-0057114
    • 2-Oxo-cyclobutanecarboxylic acid ethyl ester
    • InChIKey: DDRQHBOROQVYLJ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H10O3/c1-2-10-7(9)5-3-4-6(5)8/h5H,2-4H2,1H3
    • SMILES: CCOC(=O)C1CCC1=O

Computed Properties

  • Exact Mass: 142.062994177g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 142.062994177g/mol
  • Heavy Atom Count: 10
  • Complexity: 162
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.4Ų

Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Chemenu
CM558216-100mg
Ethyl 2-oxocyclobutane-1-carboxylate
213478-56-9 95%+
100mg
$251
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY254426-1g
Ethyl 2-Oxocyclobutanecarboxylate
213478-56-9 ≥95%
1g
¥13455.00 2024-08-09

Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:213478-56-9)Ethyl 2-oxocyclobutanecarboxylate
A948210
Purity:99%
Quantity:1g
Price($):1687.0